N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea
Overview
Description
N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea (ABT) is a chemical compound that has been widely studied for its potential applications in various fields of science. ABT is a thiourea derivative that has been synthesized through various methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and the suppression of inflammation. It has also been shown to have anti-viral activity against certain viruses, including HIV-1.
Advantages and Limitations for Lab Experiments
N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea has several advantages for lab experiments, including its high purity and stability. However, it also has limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea, including the development of more efficient synthesis methods, the exploration of its potential applications in drug discovery, and the investigation of its mechanisms of action. Additionally, further research is needed to fully understand the potential advantages and limitations of N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea for lab experiments.
Conclusion:
N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea is a promising chemical compound that has shown potential applications in various fields of science. Its synthesis, mechanism of action, and biochemical and physiological effects have been extensively studied, and there are several future directions for further research. Despite its potential advantages, it is important to consider the limitations of N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea for lab experiments and to exercise caution when working with this compound.
Scientific Research Applications
N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, among others.
properties
IUPAC Name |
1-[1-(1-adamantyl)ethyl]-3-benzylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2S/c1-14(22-19(23)21-13-15-5-3-2-4-6-15)20-10-16-7-17(11-20)9-18(8-16)12-20/h2-6,14,16-18H,7-13H2,1H3,(H2,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMQVHWFEZXQLEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)NC(=S)NCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-[1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethyl]thiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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